5-{[3-(3,5-dimethyl-1H-pyrazol-1-yl)-1-pyrrolidinyl]carbonyl}-N-phenyl-2-pyrimidinamine

• IUPAC Name: (2-anilinopyrimidin-5-yl)-[3-(3,5-dimethylpyrazol-1-yl)pyrrolidin-1-yl]methanone
• InChI: InChI=1S/C20H22N6O/c1-14-10-15(2)26(24-14)18-8-9-25(13-18)19(27)16-11-21-20(22-12-16)23-17-6-4-3-5-7-17/h3-7,10-12,18H,8-9,13H2,1-2H3,(H,21,22,23)
• InChI Key: XPKCBFDRWMVRKO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2CCN(C2)C(=O)C3=CN=C(N=C3)NC4=CC=CC=C4)C
• Molecular Formula: C20H22N6O
• Molecular Weight: 362.4 g/mol

Description

The chemical compound of interest is a complex molecule with significant potential in various scientific fields. While the exact compound specified was not directly found, related compounds have been synthesized and studied for their structural, physical, and chemical properties, providing valuable insights into the behavior and applications of similar compounds.

Synthesis Analysis

The synthesis of related compounds often involves condensation reactions, multicomponent reactions, or modifications of existing molecules through various chemical reactions. For example, the synthesis of similar pyrazole and pyrimidine derivatives involves reactions between specific precursors like thiobarbituric acid and phenylpyrazole carbaldehydes, or through multicomponent reactions involving arylglyoxal monohydrates and barbituric acid derivatives, demonstrating the complexity and versatility of synthetic approaches in this chemical domain (Asiri & Khan, 2010).

Molecular Structure Analysis

The molecular structure of these compounds is typically confirmed through various spectroscopic techniques such as IR, NMR (both ^1H and ^13C), and mass spectrometry, alongside elemental analysis. These techniques provide detailed insights into the arrangement of atoms within the molecule and the nature of its functional groups, crucial for understanding its chemical behavior and interactions (Ryzhkova et al., 2023).

Chemical Reactions and Properties

The chemical reactivity of similar compounds involves interactions with various reagents leading to the formation of new heterocyclic systems. These reactions are pivotal in exploring the potential applications of these compounds in medicinal chemistry and material science. The transformation of pyrazoline and pyrimidine derivatives through reactions with cyclohexylamine or amidines highlights the diversity of chemical properties and reactivity patterns these compounds exhibit (Dzvinchuk, 2007).

Physical Properties Analysis

The physical properties, such as solubility, melting points, and crystalline structure, are crucial for understanding the practical applications of these compounds. X-ray crystallography provides detailed information on the molecular and crystal structure, enabling the prediction and analysis of the compound's behavior in various environments. Such structural analyses are essential for the design of compounds with desired physical properties (Ganapathy et al., 2015).

Chemical Properties Analysis

The chemical properties of these compounds, including their reactivity, stability, and interactions with other molecules, are of paramount importance. Studies often focus on the compound's potential biological activity, interaction with biological receptors, and its role in forming supramolecular aggregates, which are crucial for applications in drug design and material science (Low et al., 2007).

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Many pyrimidine derivatives are inhibitors of various enzymes, while pyrazoles are often used as building blocks in the synthesis of various pharmaceuticals.